Cas no 1805423-16-8 (Methyl 4-bromo-3-(difluoromethyl)-5-methoxypyridine-2-carboxylate)

• Product Name: Methyl 4-bromo-3-(difluoromethyl)-5-methoxypyridine-2-carboxylate
• CAS No: 1805423-16-8
• MF: C₉H₈BrF₂NO₃
• MW: 296.065528869629
• CID: 4861424
• Update Time: 2025-06-08

Methyl 4-bromo-3-(difluoromethyl)-5-methoxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-3-(difluoromethyl)-5-methoxypyridine-2-carboxylate

• Inchi： 1S/C9H8BrF2NO3/c1-15-4-3-13-7(9(14)16-2)5(6(4)10)8(11)12/h3,8H,1-2H3
• InChI Key： SVZNZHGSDYHIFL-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(C(=O)OC)C=1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.3
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-bromo-3-(difluoromethyl)-5-methoxypyridine-2-carboxylate

Research Briefing on Methyl 4-bromo-3-(difluoromethyl)-5-methoxypyridine-2-carboxylate (CAS: 1805423-16-8)

Methyl 4-bromo-3-(difluoromethyl)-5-methoxypyridine-2-carboxylate (CAS: 1805423-16-8) is a pyridine derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. Its unique structural features, including the difluoromethyl and methoxy groups, make it a valuable scaffold for drug discovery and development.

Recent studies have highlighted the potential of Methyl 4-bromo-3-(difluoromethyl)-5-methoxypyridine-2-carboxylate in the design of novel kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. Researchers have utilized this compound as a key building block to develop selective inhibitors for kinases such as JAK2 and EGFR, which are implicated in various malignancies. The bromo substituent at the 4-position allows for further functionalization via cross-coupling reactions, enabling the introduction of diverse pharmacophores.

In addition to its applications in kinase inhibitor development, Methyl 4-bromo-3-(difluoromethyl)-5-methoxypyridine-2-carboxylate has been explored in the synthesis of agrochemicals. The difluoromethyl group is known to enhance the metabolic stability and bioavailability of small molecules, making this compound a promising candidate for the design of next-generation pesticides and herbicides. Recent patent filings indicate that several agrochemical companies are investigating derivatives of this pyridine scaffold for their herbicidal and fungicidal activities.

The synthetic routes to Methyl 4-bromo-3-(difluoromethyl)-5-methoxypyridine-2-carboxylate have also been optimized in recent years. A 2023 study published in the Journal of Organic Chemistry described a scalable and cost-effective method for its preparation, starting from commercially available 5-methoxypyridine-2-carboxylic acid. The process involves sequential bromination, difluoromethylation, and esterification steps, with an overall yield of 65%. This advancement has facilitated broader access to the compound for research and industrial applications.

Despite its promising applications, challenges remain in the utilization of Methyl 4-bromo-3-(difluoromethyl)-5-methoxypyridine-2-carboxylate. For instance, the reactivity of the bromo substituent can sometimes lead to undesired side reactions during further derivatization. Recent computational studies have provided insights into the electronic properties of the molecule, aiding in the prediction of its reactivity and guiding the design of more efficient synthetic protocols. These efforts are expected to enhance the compound's utility in medicinal and agrochemical research.

In conclusion, Methyl 4-bromo-3-(difluoromethyl)-5-methoxypyridine-2-carboxylate (CAS: 1805423-16-8) represents a valuable intermediate with diverse applications in drug discovery and agrochemical development. Ongoing research aims to further explore its potential and address existing challenges, paving the way for innovative therapeutic and agricultural solutions. Future studies will likely focus on expanding its utility through novel synthetic methodologies and biological evaluations.